Cas no 2228149-88-8 (4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid)

• Product Name: 4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid
• CAS No: 2228149-88-8
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5604261
• PubChem ID: 165612951
• Update Time: 2025-09-23

4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid
• EN300-1758110
• 2228149-88-8
• 4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid

• Inchi： 1S/C12H17FN2O2/c1-15(2)11-4-3-8(5-10(11)13)9(7-14)6-12(16)17/h3-5,9H,6-7,14H2,1-2H3,(H,16,17)
• InChI Key： KPAPNJQIMVKKRY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CN)CC(=O)O)N(C)C

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid

Comprehensive Overview of 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid (CAS No. 2228149-88-8)

4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid (CAS No. 2228149-88-8) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique dimethylamino and fluoro substituents, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule therapeutics, particularly in targeting neurological and metabolic disorders.

The molecular structure of 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid features a butanoic acid backbone, which enhances its solubility and bioavailability—a critical factor in modern drug design. The presence of the fluorine atom improves metabolic stability, a property highly sought after in the development of next-generation pharmaceuticals. Recent studies highlight its potential as a precursor for PET (Positron Emission Tomography) tracers, aligning with the growing demand for advanced diagnostic tools in oncology and neurology.

In the context of green chemistry, this compound exemplifies the shift toward sustainable synthesis methods. Its dimethylamino group allows for selective functionalization, reducing waste in multi-step reactions—a topic frequently searched by chemists optimizing eco-friendly synthetic routes. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control professionals.

Beyond pharmaceuticals, CAS No. 2228149-88-8 has shown promise in material science, particularly in designing fluorescent probes for cellular imaging. This aligns with trending searches on "smart materials for biomedical applications." The compound’s amino acid moiety also makes it relevant to peptide mimetics research, addressing frequent inquiries about "non-standard amino acids in drug development."

Regulatory compliance remains a key focus area; while not classified as hazardous, proper handling protocols for fluorinated compounds are often searched in relation to workplace safety guidelines. The compound’s logP and pKa values—frequently requested data points—are critical for predicting its behavior in biological systems, underscoring its utility in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

As interest grows in precision medicine, the demand for specialized intermediates like 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid is expected to rise. Its compatibility with click chemistry and bioconjugation techniques further expands its applications, making it a recurring subject in forums discussing "innovative chemical tools for biotech."